Cas no 1443983-87-6 ((3R)-3-(fluoromethyl)pyrrolidine hydrochloride)

• Product Name: (3R)-3-(fluoromethyl)pyrrolidine hydrochloride
• CAS No: 1443983-87-6
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• MDL: MFCD28142779
• CID: 3164061
• PubChem ID: 89619639
• Update Time: 2025-10-29

(3R)-3-(fluoromethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Fluoromethyl)pyrrolidine hydrochloride
• (3R)-3-(fluoromethyl)pyrrolidine hydrochloride
• CS-0085105
• YJLVCUNOYYRZMV-JEDNCBNOSA-N
• MFCD28142779
• Pyrrolidine, 3-(fluoromethyl)-, hydrochloride (1:1), (3R)-
• (3R)-3-(fluoromethyl)pyrrolidine;hydrochloride
• SCHEMBL15018867
• BS-42746
• (R)-3-(Fluoromethyl)pyrrolidinehydrochloride
• 1443983-87-6
• P18732
• (3R)-3-(FLUOROMETHYL)PYRROLIDINE HCL
• 876617-34-4

• MDL： MFCD28142779
• Inchi： 1S/C5H10FN.ClH/c6-3-5-1-2-7-4-5;/h5,7H,1-4H2;1H/t5-;/m0./s1
• InChI Key： YJLVCUNOYYRZMV-JEDNCBNOSA-N
• SMILES： Cl.FC[C@H]1CNCC1

Computed Properties

• Exact Mass: 139.0564052g/mol
• Monoisotopic Mass: 139.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3R)-3-(fluoromethyl)pyrrolidine hydrochloride

Comprehensive Overview of (3R)-3-(fluoromethyl)pyrrolidine hydrochloride (CAS No. 1443983-87-6): Properties, Applications, and Industry Insights

The compound (3R)-3-(fluoromethyl)pyrrolidine hydrochloride (CAS No. 1443983-87-6) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a chiral building block, it plays a pivotal role in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The presence of a fluoromethyl group enhances its metabolic stability and binding affinity, making it a valuable intermediate for drug discovery.

In recent years, the demand for fluorinated compounds like (3R)-3-(fluoromethyl)pyrrolidine hydrochloride has surged, driven by their applications in precision medicine and targeted therapies. Researchers frequently search for terms such as "fluoromethyl pyrrolidine synthesis", "chiral pyrrolidine derivatives", and "CAS 1443983-87-6 applications", reflecting the compound's relevance in modern chemistry. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions.

The stereochemistry of (3R)-3-(fluoromethyl)pyrrolidine hydrochloride is critical for its biological activity. The (3R)-configuration ensures optimal interactions with enzymatic targets, a topic often explored in computational chemistry studies. This aligns with the growing interest in enantioselective synthesis and green chemistry, as industries seek sustainable methods to produce chiral intermediates. Notably, the compound's pyrrolidine scaffold is a common motif in FDA-approved drugs, further underscoring its importance.

From a technical perspective, 1443983-87-6 exhibits excellent stability under standard storage conditions, making it suitable for long-term research projects. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. These methods address common queries like "how to characterize fluoromethyl pyrrolidine" and "quality control for CAS 1443983-87-6", which are frequently searched by quality assurance specialists.

Beyond pharmaceuticals, (3R)-3-(fluoromethyl)pyrrolidine hydrochloride finds niche applications in material science, particularly in the design of fluorinated polymers with enhanced thermal properties. This versatility responds to the increasing market demand for high-performance materials in electronics and coatings. The compound's fluorine atom contributes to lipophilicity, a property leveraged in drug delivery system optimization—a hot topic in nanotechnology forums.

Regulatory compliance for 1443983-87-6 follows standard chemical safety protocols, with SDS documentation available for laboratory handling. While not classified as hazardous under normal use, proper personal protective equipment (PPE) is recommended during manipulation, addressing safety-related searches like "pyrrolidine derivative handling precautions". The compound's low ecotoxicity profile makes it environmentally preferable compared to heavier halogenated analogs.

Market analysts note rising procurement inquiries for (3R)-3-(fluoromethyl)pyrrolidine hydrochloride from contract research organizations (CROs) and academic institutions. This trend correlates with increased investment in neurodegenerative disease research, where the compound serves as a key intermediate for dopamine receptor modulators. Such applications directly respond to popular health-related searches about "Parkinson's disease drug development" and "CNS drug scaffolds".

In conclusion, (3R)-3-(fluoromethyl)pyrrolidine hydrochloride (CAS No. 1443983-87-6) represents a strategically important chemical entity bridging multiple scientific disciplines. Its combination of chirality, fluorination, and pyrrolidine core addresses contemporary challenges in medicinal chemistry while aligning with sustainable development goals in the chemical industry.